Dimethyl 5-benzyloxyisophthalate
Cat. No. B1623961
Key on ui cas rn:
53478-04-9
M. Wt: 300.3 g/mol
InChI Key: BOQCORYQJJYJTF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
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[CH2:22]([c:23]1[cH:24][cH:25][cH:26][cH:27][cH:28]1)[Br:29].[K+:16].[K+:17].[O-:18][C:19]([O-:20])=[O:21].[O:30]=[CH:31][N:32]([CH3:33])[CH3:34].[OH:1][c:2]1[cH:3][c:4]([C:12](=[O:13])[O:14][CH3:15])[cH:5][c:6]([C:7](=[O:8])[O:9][CH3:10])[cH:11]1>>[O:1]([c:2]1[cH:3][c:4]([C:12](=[O:13])[O:14][CH3:15])[cH:5][c:6]([C:7](=[O:8])[O:9][CH3:10])[cH:11]1)[CH2:22][c:23]1[cH:24][cH:25][cH:26][cH:27][cH:28]1
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Inputs
Step One
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
BrCc1ccccc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=C([O-])[O-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CN(C)C=O
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
COC(=O)c1cc(O)cc(C(=O)OC)c1
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(=O)c1cc(OCc2ccccc2)cc(C(=O)OC)c1
|
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
